Cas no 1247121-30-7 (Methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine)
Methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-7466401
- AKOS011574543
- 1247121-30-7
- methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine
- Methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine
-
- Inchi: 1S/C10H16N2O/c1-8(2)13-10-6-9(7-11-3)4-5-12-10/h4-6,8,11H,7H2,1-3H3
- InChI Key: LABDEHPVNLHDQU-UHFFFAOYSA-N
- SMILES: O(C1C=C(C=CN=1)CNC)C(C)C
Computed Properties
- Exact Mass: 180.126263138g/mol
- Monoisotopic Mass: 180.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 34.2Ų
Methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7466401-0.05g |
methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine |
1247121-30-7 | 95% | 0.05g |
$468.0 | 2024-05-23 | |
| Enamine | EN300-7466401-0.1g |
methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine |
1247121-30-7 | 95% | 0.1g |
$490.0 | 2024-05-23 | |
| Enamine | EN300-7466401-0.25g |
methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine |
1247121-30-7 | 95% | 0.25g |
$513.0 | 2024-05-23 | |
| Enamine | EN300-7466401-0.5g |
methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine |
1247121-30-7 | 95% | 0.5g |
$535.0 | 2024-05-23 | |
| Enamine | EN300-7466401-1.0g |
methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine |
1247121-30-7 | 95% | 1.0g |
$557.0 | 2024-05-23 | |
| Enamine | EN300-7466401-2.5g |
methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine |
1247121-30-7 | 95% | 2.5g |
$1089.0 | 2024-05-23 | |
| Enamine | EN300-7466401-5.0g |
methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine |
1247121-30-7 | 95% | 5.0g |
$1614.0 | 2024-05-23 | |
| Enamine | EN300-7466401-10.0g |
methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine |
1247121-30-7 | 95% | 10.0g |
$2393.0 | 2024-05-23 |
Methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on Methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine
Methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine: A Comprehensive Overview
Methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine, with the CAS number 1247121-30-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as an N-methyl-N-(2-isopropoxy-4-pyridylmethyl)amine, is characterized by its unique structural features and potential biological activities. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent applications in drug discovery and development.
Chemical Structure and Properties
Methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine is a derivative of pyridine, a heterocyclic aromatic compound. The molecule consists of a pyridine ring substituted with an isopropoxy group at the 2-position and a methylamino group at the 4-position. The presence of these functional groups imparts specific chemical and physical properties to the compound. For instance, the isopropoxy group enhances solubility in organic solvents, while the methylamino group contributes to its basicity and reactivity.
The molecular formula of Methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine is C11H16N2O, with a molecular weight of approximately 196.25 g/mol. The compound is typically synthesized through a multi-step process involving the substitution of a halide on the pyridine ring followed by alkylation with an appropriate amine. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound.
Synthesis Methods
The synthesis of Methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 4-chloromethylpyridine hydrochloride with 2-isopropoxyethanol to form the intermediate 4-(isopropoxymethyl)pyridine. This intermediate is then treated with methylamine to yield the final product. Another method involves the use of transition metal-catalyzed coupling reactions, which offer higher yields and better selectivity.
A recent study published in the Journal of Organic Chemistry described a novel one-pot synthesis method that combines the formation of the isopropoxymethyl group and the subsequent alkylation with methylamine in a single step. This method not only simplifies the synthetic process but also reduces waste generation, making it more suitable for large-scale production.
Biological Properties and Applications
Methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine has shown promising biological activities, particularly in its interactions with various receptors and enzymes. One of its key applications is in the development of drugs targeting central nervous system (CNS) disorders. Studies have demonstrated that this compound can modulate serotonin receptors, which are involved in mood regulation and other neurological functions.
A study published in the Journal of Medicinal Chemistry reported that Methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine exhibits potent agonist activity at serotonin 5-HT1A receptors. This property makes it a potential candidate for treating conditions such as anxiety and depression. Additionally, preliminary clinical trials have shown that compounds derived from this scaffold exhibit favorable pharmacokinetic profiles and low toxicity, further supporting their therapeutic potential.
Beyond CNS applications, Methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine has also been explored for its anti-inflammatory properties. Research conducted at a leading pharmaceutical company demonstrated that this compound can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising lead for developing new anti-inflammatory drugs.
Current Research Trends and Future Prospects
The ongoing research on Methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine is focused on optimizing its structure to enhance its biological activity and reduce potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding modes and interactions with target proteins. These studies aim to identify key structural features that can be modified to improve potency and selectivity.
In addition to drug discovery, there is growing interest in using Methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine as a building block for developing new materials with unique properties. For example, researchers at a leading materials science institute have synthesized polymers incorporating this compound as a monomer unit, resulting in materials with enhanced mechanical strength and thermal stability.
In conclusion, Methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine (CAS No: 1247121-30-7) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique chemical structure, coupled with its promising biological activities, makes it an attractive candidate for further research and development. As new synthetic methods continue to be developed and optimized, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic agents.
1247121-30-7 (Methyl({[2-(propan-2-yloxy)pyridin-4-yl]methyl})amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)